Cas no 58443-85-9 (1-(2-tert-butylphenyl)propan-2-one)

1-(2-tert-butylphenyl)propan-2-one structure

58443-85-9 structure

Product Name:1-(2-tert-butylphenyl)propan-2-one

CAS No:58443-85-9

Molecular Formula:C₁₃H₁₈O

Molecular Weight:190.281

CID:3267667

PubChem ID:12254123

1-(2-tert-butylphenyl)propan-2-one Properties

Names and Identifiers

- 2-PROPANONE, 1-[2-(1,1-DIMETHYLETHYL)PHENYL]-
- 1-(2-tert-butylphenyl)propan-2-one

Computed Properties

Exact Mass: 190.135765193g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 190.135765193g/mol
Heavy Atom Count: 14
Complexity: 200
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 17.1Å²

1-(2-tert-butylphenyl)propan-2-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1839121-0.05g	1-(2-tert-butylphenyl)propan-2-one	58443-85-9		0.05g	$768.0	2023-09-19

1-(2-tert-butylphenyl)propan-2-one Synthesis

Synthetic Circuit 1

98-06-6

67-64-1

58443-85-9

608489-87-8

81561-77-5

Reaction Conditions

1.1 Catalysts: Manganese triacetate Solvents: Benzene , Pyridinium, 4-methyl-1-pentyl-, dodecahydro-1-carbadodecaborate(1-) ; 2 h

Reference

An effective system to synthesize arylacetones. Substrate-ionic liquid-ultrasonic irradiation

Zhu, Yinghuai; et al, Chemistry Letters, 2003, 32(8), 730-731

1-(2-tert-butylphenyl)propan-2-one Raw materials

tert-Butylbenzene

1-(2-tert-butylphenyl)propan-2-one Preparation Products

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